Cas no 140927-13-5 (Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product name: Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 140927-13-5
• MF: C₁₄H₁₅NO₃
• MW: 245.2738
• MDL: MFCD14581715
• CID: 64649
• PubChem ID: 15669551

Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-oxo-, phenylmethyl ester
• 5-Oxo-2-azabicyclo[2.2.1]heptane-2-carboxylic Acid Phenylmethyl Ester
• benzyl 5-oxo-2aza-bicyclo[2.2.1]heptance-2-carboxylate
• (1R,4R)-benzyl 5-oxo-2-azabicyclo[2.2.1]heptanes-2-carboxylate
• 2-(carbobenzyloxy)-2-azabicyclo[2.2.1]heptan-5-one
• N-(benzyloxycarbonyl)-2-azabicyclo[2.2.1]heptan-5-one
• QC-1275
• (1R,4R)-benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 5-Oxo-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid benzyl ester
• Benzyl 5-oxo-2-aza-bicyclo[2.2.1]heptance-2-carboxylate
• GKBNRJQNBQXKON-UHFFFAOYSA-N
• benzyl5-oxo-2aza-bicyclo[2.2.1]heptance-2-carboxylate
• FCH2793604
• EN000752
• AX8167499
• AB0033206
• X6684
• A3043
• benzyl 5-oxo-2aza-bicyclo[2.2.1]heptance-
• 2-Cbz-2-azabicyclo[2.2.1]heptan-5-one
• Benzyl5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AMY24851
• SY240539
• DTXSID10576625
• EN300-1660886
• SCHEMBL927563
• FT-0655448
• SB33352
• AS-31174
• AKOS015918136
• 140927-13-5
• MFCD17976821
• 1400808-09-4
• CS-0060539
• DB-100896

• MDL： MFCD14581715
• Inchi： 1S/C14H15NO3/c16-13-7-12-6-11(13)8-15(12)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： GKBNRJQNBQXKON-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C2([H])C([H])([H])C1([H])C([H])([H])N2C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 245.10500
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.284
• Boiling Point: 402.515°C at 760 mmHg
• Flash Point: 197.234°C
• Refractive Index: 1.594
• PSA: 46.61000
• LogP: 1.92440

Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls